Cas no 627044-45-5 (N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 627044-45-5
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 6565966
• PubChem ID: 5111628
• Update Time: 2025-06-13

N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• AKOS002206359
• N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
• N-(3-acetylphenyl)-1-oxoisochroman-3-carboxamide
• N-(3-acetylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• F1736-0782
• 627044-45-5
• AKOS016102087

• Inchi： 1S/C18H15NO4/c1-11(20)12-6-4-7-14(9-12)19-17(21)16-10-13-5-2-3-8-15(13)18(22)23-16/h2-9,16H,10H2,1H3,(H,19,21)
• InChI Key： QUHPVLNAMJWDMN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1C(NC1C=CC=C(C(C)=O)C=1)=O)=O

Computed Properties

• Exact Mass: 309.10010796g/mol
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Recent Advances in the Study of N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS: 627044-45-5)

The compound N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS: 627044-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide exhibit potent inhibitory activity against several cancer-related kinases, including CDK2 and EGFR, with IC50 values in the nanomolar range. The structural flexibility of this scaffold allows for extensive modifications, making it a versatile platform for drug discovery.

In addition to its kinase inhibitory properties, research has also explored the compound's potential in targeting inflammatory pathways. A preclinical study conducted in 2024 revealed that N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of rheumatoid arthritis. These findings suggest its potential as a dual-acting agent for both oncology and inflammatory diseases.

The synthesis of N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide has been optimized in recent years, with a focus on improving yield and scalability. A 2024 patent application disclosed a novel catalytic method for its production, which reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetic and safety profiles. Preliminary toxicology studies indicate that while the compound is well-tolerated in animal models, further optimization may be required to enhance its bioavailability and reduce potential off-target effects. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, N-(3-acetylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide represents a compelling candidate for further drug development. Its dual functionality in targeting both kinase pathways and inflammatory mediators positions it as a potential multi-therapeutic agent. Future research directions should prioritize comprehensive in vivo studies and the exploration of its synergistic effects with existing therapies.